Cas no 1003993-34-7 (N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine)

• Product Name: N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine
• CAS No: 1003993-34-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5185461
• Update Time: 2026-03-05

N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine

• Inchi： 1S/C12H15N3/c1-14(2)10-11-5-3-6-12(9-11)15-8-4-7-13-15/h3-9H,10H2,1-2H3
• InChI Key： CVLBRMAJXJJIPQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2C=CC=N2)=C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine

Professional Introduction to N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine (CAS No. 1003993-34-7)

N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine, a compound with the CAS number 1003993-34-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates a pyrazole moiety, which is known for its versatility and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The N,N-dimethyl substituents at the amine group enhance the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and pharmacokinetic properties. This modification can influence how the compound interacts with biological targets, potentially improving its efficacy and selectivity. The presence of a phenyl ring linked to the pyrazole ring through an ethyl bridge adds another layer of complexity, which can be exploited to modulate binding affinities and pharmacological effects.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing new treatments for various diseases. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine is no exception and has shown promise in several preclinical studies. These studies have demonstrated that the molecule can interact with specific biological pathways, leading to potential therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and confirming its structural integrity.

In terms of pharmacological activity, N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that it may interact with enzymes involved in signal transduction pathways, which are crucial for cellular communication and regulation. This interaction could lead to therapeutic effects by either enhancing or inhibiting specific biological processes.

The compound's ability to cross the blood-brain barrier is another area of interest. Many drugs designed for central nervous system (CNS) applications require efficient penetration into the brain to exert their effects. The lipophilic nature of N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine makes it a candidate for such applications. Further research is needed to fully understand its pharmacokinetic profile and potential side effects.

From a chemical biology perspective, this molecule offers insights into how structural modifications can influence biological activity. The pyrazole ring serves as a hinge point that can be tuned to optimize interactions with biological targets. By varying substituents on the pyrazole and phenyl rings, chemists can fine-tune the properties of the compound to achieve desired pharmacological outcomes.

The development of new drugs is often a lengthy and expensive process, but computational methods have accelerated this process significantly. Molecular modeling techniques allow researchers to predict how compounds will behave in biological systems before conducting expensive wet lab experiments. These methods have been used to evaluate the potential binding affinity of N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine to various targets, providing valuable insights into its therapeutic potential.

In conclusion, N,N-dimethyl-1-(3-pyrazol-1-ylphenyl)methanamine (CAS No. 1003993-34-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into new therapeutic agents. As research continues in this field, we can expect more insights into how this compound and similar derivatives can contribute to addressing various medical challenges.